Cas no 5972-76-9 (Octanoic acid, ammoniumsalt (1:1))
5972-76-9 structure
Product Name:Octanoic acid, ammoniumsalt (1:1)
CAS No:5972-76-9
MF:C8H19NO2
MW:161.24196267128
CID:375299
PubChem ID:3014411
Update Time:2025-04-19
Octanoic acid, ammoniumsalt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, ammoniumsalt (1:1)
- ammonium octanoate
- azanium,octanoate
- Ammonium caprylate
- 1INS5UE40F
- DTXSID9052264
- NS00081739
- azanium;octanoate
- SCHEMBL357567
- caprylic acid ammonium salt
- UNII-1INS5UE40F
- Octanoic acid, ammonium salt
- EINECS 227-765-5
- AMMONIUM CAPRYLATE [MI]
- 5972-76-9
- Q27252464
- OCTANOIC ACID, AMMONIUM SALT (1:1)
-
- Inchi: 1S/C8H16O2.H3N/c1-2-3-4-5-6-7-8(9)10;/h2-7H2,1H3,(H,9,10);1H3
- InChI Key: GEWYFWXMYWWLHW-UHFFFAOYSA-N
- SMILES: [O-]C(CCCCCCC)=O.[NH4+]
Computed Properties
- Exact Mass: 161.14167
- Monoisotopic Mass: 161.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 83.7
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- Density: 1.0160 (rough estimate)
- Melting Point: 70-85°
- Boiling Point: 287.56°C (rough estimate)
- Refractive Index: 1.4476 (estimate)
- PSA: 76.63
Octanoic acid, ammoniumsalt (1:1) Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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